Cas no 946776-55-2 (5-(3-Methylphenyl)-1,2,4-oxadiazol-3-yl-methylamine)

5-(3-Methylphenyl)-1,2,4-oxadiazol-3-yl-methylamine is a specialized heterocyclic compound featuring a 1,2,4-oxadiazole core substituted with a 3-methylphenyl group and an aminomethyl moiety. This structure imparts unique reactivity and potential utility in medicinal chemistry and agrochemical applications. The oxadiazole scaffold is known for its stability and bioisosteric properties, making it valuable in drug design, particularly as a peptide mimic or pharmacophore modifier. The methylamine substituent enhances solubility and provides a handle for further derivatization. Its well-defined synthesis route ensures high purity, making it suitable for research in lead optimization and structure-activity relationship studies. The compound’s balanced lipophilicity and electronic properties contribute to its versatility in molecular design.

5-(3-Methylphenyl)-1,2,4-oxadiazol-3-yl-methylamine structure

946776-55-2 structure

Product Name:5-(3-Methylphenyl)-1,2,4-oxadiazol-3-yl-methylamine

CAS No:946776-55-2

MF:C₁₀H₁₁N₃O

MW:189.213841676712

CID:1070558

PubChem ID:17604969

Update Time:2025-10-16

5-(3-Methylphenyl)-1,2,4-oxadiazol-3-yl-methylamine Chemical and Physical Properties

Names and Identifiers

- [5-(3-Methylphenyl)-1,2,4-oxadiazol-3-yl]-methylamine
- AKOS005171328
- BB 0256671
- 946776-55-2
- [5-(3-methylphenyl)-1,2,4-oxadiazol-3-yl]methylamine
- 1-[5-(3-methylphenyl)-1,2,4-oxadiazol-3-yl]methanamine
- (5-(m-Tolyl)-1,2,4-oxadiazol-3-yl)methanamine
- [5-(3-methylphenyl)-1,2,4-oxadiazol-3-yl]methanamine
- STK500680
- 5-(3-Methylphenyl)-1,2,4-oxadiazol-3-yl-methylamine
- MDL： MFCD07364467
- Inchi： 1S/C10H11N3O/c1-7-3-2-4-8(5-7)10-12-9(6-11)13-14-10/h2-5H,6,11H2,1H3
- InChI Key： ZYZKTXYWUAPIJD-UHFFFAOYSA-N
- SMILES： O1C(C2=CC=CC(C)=C2)=NC(CN)=N1

Computed Properties

Exact Mass: 189.090211983g/mol
Monoisotopic Mass: 189.090211983g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 64.9Å²

5-(3-Methylphenyl)-1,2,4-oxadiazol-3-yl-methylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	036191-500mg	[5-(3-Methylphenyl)-1,2,4-oxadiazol-3-yl]-methylamine	946776-55-2		500mg	4096.0CNY	2021-07-10
TRC	M357065-5mg	[5-(3-Methylphenyl)-1,2,4-oxadiazol-3-yl]-methylamine	946776-55-2		5mg	$ 50.00	2022-06-03
TRC	M357065-10mg	[5-(3-Methylphenyl)-1,2,4-oxadiazol-3-yl]-methylamine	946776-55-2		10mg	$ 65.00	2022-06-03
TRC	M357065-50mg	[5-(3-Methylphenyl)-1,2,4-oxadiazol-3-yl]-methylamine	946776-55-2		50mg	$ 160.00	2022-06-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	036191-500mg	[5-(3-Methylphenyl)-1,2,4-oxadiazol-3-yl]-methylamine	946776-55-2		500mg	4096CNY	2021-05-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1297596-5g	(5-(M-tolyl)-1,2,4-oxadiazol-3-yl)methanamine	946776-55-2	98%	5g	￥10613.00	2024-04-24